Cas no 83101-12-6 (4-(3-Hydroxypropyl)benzonitrile)

4-(3-Hydroxypropyl)benzonitrile structure
83101-12-6 structure
Product Name:4-(3-Hydroxypropyl)benzonitrile
CAS No:83101-12-6
MF:C10H11NO
MW:161.200442552567
MDL:MFCD09028771
CID:720145
PubChem ID:11084178
Update Time:2024-10-27

4-(3-Hydroxypropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Hydroxypropyl)benzonitrile
    • 4-(3-Hydroxy-propyl)-benzonitrile
    • Benzonitrile,4-(3-hydroxypropyl)-
    • 4-(3-Hydroxypropyl)benzonitrile (ACI)
    • 3-(4-Cyanophenyl)-1-propanol
    • DB-075898
    • SCHEMBL81846
    • CS-W021991
    • 83101-12-6
    • DS-14851
    • MFCD09028771
    • DTXSID60454565
    • EN300-137482
    • SB38916
    • 4-(3hydroxypropyl)benzonitrile
    • DLSYBKFKTWXZMU-UHFFFAOYSA-N
    • AKOS005217797
    • 3-(4-cyanophenyl)propanol
    • MDL: MFCD09028771
    • Inchi: 1S/C10H11NO/c11-8-10-5-3-9(4-6-10)2-1-7-12/h3-6,12H,1-2,7H2
    • InChI Key: DLSYBKFKTWXZMU-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(CCCO)=CC=1

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02000
  • LogP: 1.48318

4-(3-Hydroxypropyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A425510-10mg
4-(3-Hydroxypropyl)benzonitrile
83101-12-6
10mg
$ 50.00 2022-06-08
TRC
A425510-50mg
4-(3-Hydroxypropyl)benzonitrile
83101-12-6
50mg
$ 115.00 2022-06-08
TRC
A425510-100mg
4-(3-Hydroxypropyl)benzonitrile
83101-12-6
100mg
$ 185.00 2022-06-08
Chemenu
CM123861-1g
4-(3-hydroxypropyl)benzonitrile
83101-12-6 95%
1g
$234 2021-06-17
Chemenu
CM123861-5g
4-(3-hydroxypropyl)benzonitrile
83101-12-6 95%
5g
$701 2021-06-17
Chemenu
CM123861-10g
4-(3-hydroxypropyl)benzonitrile
83101-12-6 95%
10g
$1113 2021-06-17
Alichem
A019064065-250mg
4-(3-Hydroxypropyl)benzonitrile
83101-12-6 95%
250mg
$680.00 2023-08-31
Alichem
A019064065-500mg
4-(3-Hydroxypropyl)benzonitrile
83101-12-6 95%
500mg
$980.00 2023-08-31
Alichem
A019064065-1g
4-(3-Hydroxypropyl)benzonitrile
83101-12-6 95%
1g
$1685.00 2023-08-31
Fluorochem
064624-250mg
4-(3-Hydroxypropyl)benzonitrile
83101-12-6 95%
250mg
£83.00 2022-03-01

4-(3-Hydroxypropyl)benzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bis(pinacolato)diborane Catalysts: Potassium tert-butoxide Solvents: THF-d8 ;  17 h, rt
Reference
Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis
Lunic, Danijela; et al, Angewandte Chemie, 2022, 61(43),

Production Method 2

Reaction Conditions
Reference
Benzamidine derivatives with antimicrobial activity and their use as disinfecting or preservative medicine
, France, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Catalysts: Tetrabutylammonium bromide ,  Palladium diacetate Solvents: Dimethylformamide ;  rt → 70 °C; 4 h, 70 °C; 70 °C → rt
1.2 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  2 h, rt
2.1 Reagents: Bis(pinacolato)diborane Catalysts: Potassium tert-butoxide Solvents: THF-d8 ;  17 h, rt
Reference
Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis
Lunic, Danijela; et al, Angewandte Chemie, 2022, 61(43),

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.
Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 5

Reaction Conditions
1.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  2 h, rt
2.1 Reagents: Bis(pinacolato)diborane Catalysts: Potassium tert-butoxide Solvents: THF-d8 ;  17 h, rt
Reference
Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis
Lunic, Danijela; et al, Angewandte Chemie, 2022, 61(43),

Production Method 6

Reaction Conditions
Reference
Compositions with antimicrobial activity containing benzoic acid derivatives and their use as disinfecting or preserving medicines
, France, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: Ethanol ;  120 h, 80 °C
2.1 Reagents: Ammonium acetate ,  Oxygen Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: Xylene ;  2 h, 1 atm, 130 °C
Reference
Nitrile Synthesis by Aerobic Oxidation of Primary Amines and in situ Generated Imines from Aldehydes and Ammonium Salt with Grubbs Catalyst
Utsumi, Tatsuki; et al, Advanced Synthesis & Catalysis, 2020, 362(17), 3583-3588

Production Method 8

Reaction Conditions
1.1 Reagents: Pyridine ,  Piperidine ;  75 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  1 atm, rt
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.
Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 9

Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.
Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 10

Reaction Conditions
1.1 Reagents: Tris(trimethylsilyl)silane Catalysts: Dichloro[1,2-di(methoxy-κO)ethane]nickel ,  4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine ,  Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Trifluorotoluene ;  overnight, rt
1.2 Solvents: Trifluorotoluene ;  4 h, 10 °C
Reference
Development of Photoredox Cross-Electrophile Coupling of Strained Heterocycles with Aryl Bromides Using High-Throughput Experimentation for Library Construction
Mori, Yukiko ; et al, Organic Letters, 2023, 25(30), 5569-5573

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium ethoxide Catalysts: Stereoisomer of bromodicarbonyl[2-(dicyclohexylphosphino-κP)-N-[2-(dicyclohexylp… ;  16 h, 140 °C
Reference
Manganese-catalyzed cross-coupling of primary alcohols with biomass-derived ethanol for upgrading to linear alcohols under solvent-free conditions
Shao, Zhihui ; et al, Environmental Chemistry Letters, 2023, 21(3), 1271-1279

Production Method 12

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Oxygen Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: Xylene ;  2 h, 1 atm, 130 °C
Reference
Nitrile Synthesis by Aerobic Oxidation of Primary Amines and in situ Generated Imines from Aldehydes and Ammonium Salt with Grubbs Catalyst
Utsumi, Tatsuki; et al, Advanced Synthesis & Catalysis, 2020, 362(17), 3583-3588

Production Method 13

Reaction Conditions
1.1 Solvents: Benzene
1.2 Reagents: Sodium borohydride Solvents: Ethanol
Reference
7-Substituted 5-Amino-2-(2-furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidines as A2A Adenosine Receptor Antagonists: A Study on the Importance of Modifications at the Side Chain on the Activity and Solubility
Baraldi, Pier Giovanni; et al, Journal of Medicinal Chemistry, 2002, 45(1), 115-126

Production Method 14

Reaction Conditions
1.1 Solvents: Toluene ;  12 h, rt
2.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 0 °C → rt; 18 h, rt
2.2 Reagents: Acetone Solvents: Water
Reference
Small, Potent, and Selective Diaryl Phosphonate Inhibitors for Urokinase-Type Plasminogen Activator with In Vivo Antimetastatic Properties
Joossens, Jurgen; et al, Journal of Medicinal Chemistry, 2007, 50(26), 6638-6646

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ;  0 °C; 0 °C → rt; 18 h, rt
1.2 Reagents: Acetone Solvents: Water
Reference
Small, Potent, and Selective Diaryl Phosphonate Inhibitors for Urokinase-Type Plasminogen Activator with In Vivo Antimetastatic Properties
Joossens, Jurgen; et al, Journal of Medicinal Chemistry, 2007, 50(26), 6638-6646

Production Method 16

Reaction Conditions
Reference
Compositions with antimicrobial activity containing benzoic acid derivatives and their use as disinfecting or preserving medicines
, France, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  1 atm, rt
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.
Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 18

Reaction Conditions
Reference
Benzamidine derivatives with antimicrobial activity and their use as disinfecting or preservative medicine
, France, , ,

4-(3-Hydroxypropyl)benzonitrile Raw materials

4-(3-Hydroxypropyl)benzonitrile Preparation Products

4-(3-Hydroxypropyl)benzonitrile Related Literature

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent